2-(2-chlorophenyl)-N-(2-(2-phenylpyrimidin-5-yl)ethyl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[2-(2-phenylpyrimidin-5-yl)ethyl]acetamide
• InChI: InChI=1S/C20H18ClN3O/c21-18-9-5-4-8-17(18)12-19(25)22-11-10-15-13-23-20(24-14-15)16-6-2-1-3-7-16/h1-9,13-14H,10-12H2,(H,22,25)
• InChI Key: IFCGQEZZSFRUDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=C(C=N2)CCNC(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C20H18ClN3O
• Molecular Weight: 351.8 g/mol

Description

2-(2-chlorophenyl)-N-(2-(2-phenylpyrimidin-5-yl)ethyl)acetamide, also known as CP-690,550, is a synthetic compound that belongs to the class of Janus kinase inhibitors. This compound has been extensively studied due to its potential therapeutic applications in the treatment of various autoimmune diseases and inflammatory disorders.

Scientific Research Applications

Vibrational Spectroscopic Analysis

A study conducted by Jenepha Mary, Pradhan, and James (2022) on a similar compound, N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl] acetamide, utilized vibrational spectroscopy to characterize the molecule. Through Raman and Fourier transform infrared spectroscopy, they detailed the vibrational signatures, revealing insights into the molecule's structural stability and intermolecular interactions. This research underscores the utility of vibrational spectroscopy in understanding the molecular structure and interactions of complex organic compounds like acetamides (Jenepha Mary, S. J., Pradhan, S., & James, C., 2022).

Molecular Docking and Anticancer Potential

Sharma et al. (2018) synthesized a compound, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, and assessed its anticancer activity through in silico modeling targeting the VEGFr receptor. The study highlights the potential of certain acetamide derivatives in cancer therapy, demonstrating the importance of molecular docking analyses in identifying promising anticancer agents (Sharma, G., et al., 2018).

Supramolecular Assembly via Hydrogen Bonding

Hazra et al. (2014) explored the crystal structures of N-(2-chlorophenyl) acetamide and related compounds, highlighting the role of hydrogen bonding in forming three-dimensional supramolecular architectures. This work provides insights into the design of novel materials with specific structural and functional properties, leveraging weak interactions for assembly (Hazra, D., et al., 2014).

Antimicrobial Activity of Derivatives

Mistry, Desai, and Intwala (2009) synthesized thiazolidinone and acetidinone derivatives, assessing their antimicrobial activities. This study underscores the potential of acetamide derivatives in developing new antimicrobial agents, contributing to the fight against drug-resistant microorganisms (Mistry, B., Desai, K. R., & Intwala, S. M., 2009).